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Compound of Interest

Compound Name: 17-Aep-GA

Cat. No.: B15608867

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the safe handling, storage, and use of
17-Aep-GA, also known as 17-AAG (17-allylamino-17-demethoxygeldanamycin) or by its non-
proprietary name, Tanespimycin. This document is intended to provide comprehensive
guidance to ensure laboratory safety and the integrity of experimental results.

Introduction

17-AAG is a semi-synthetic derivative of geldanamycin, a naturally occurring ansamycin
antibiotic. It functions as a potent and specific inhibitor of Heat Shock Protein 90 (Hsp90), a
molecular chaperone crucial for the stability and function of numerous client proteins involved
in cell growth, survival, and oncogenesis. By inhibiting Hsp90, 17-AAG leads to the degradation
of these client proteins, making it a subject of extensive research in cancer therapy.

Physicochemical and Handling Information

While a specific Safety Data Sheet (SDS) for 17-AAG states it is not classified as a hazardous
substance, it is prudent to handle it with the care afforded to all potent small molecules and
cytotoxic agents in a laboratory setting.

2.1. Chemical Properties
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Property Value

Chemical Name 17-(Allylamino)-17-demethoxygeldanamycin
Synonyms 17-AAG, Tanespimycin, NSC 330507
Molecular Formula Cs1H43N30s

Molecular Weight 585.7 g/mol

Appearance Solid

2.2. Personal Protective Equipment (PPE)

A comprehensive hazard assessment should be conducted for all procedures involving 17-
AAG. The following PPE is recommended as a minimum standard:

¢ Gloves: Two pairs of nitrile gloves are recommended. Gloves should be changed regularly
and immediately if contaminated.

o Eye Protection: Safety glasses with side shields are the minimum requirement. For tasks
with a splash hazard, chemical splash goggles and a face shield should be worn.

o Lab Coat: A lab coat or gown, preferably with long sleeves and tight-fitting cuffs, should be
worn to protect street clothes and skin.

o Respiratory Protection: If there is a risk of generating aerosols or dust, work should be
conducted in a certified chemical fume hood or a biological safety cabinet. If this is not
possible, a fit-tested respirator (e.g., N95 or higher) should be used.

2.3. Spill Cleanup Procedures

In the event of a spill, the following general procedure for cytotoxic compounds should be
followed:

o Alert Personnel: Immediately alert others in the vicinity.

« |solate the Area: Cordon off the spill area to prevent spreading.
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described in section 2.2.

» Contain the Spill:

Don Appropriate PPE: Before cleaning, ensure you are wearing the appropriate PPE as

o Liquids: Gently cover the spill with absorbent pads, working from the outside in to avoid

splashing.

o Solids: Gently cover the spill with damp absorbent pads to prevent the generation of dust.

e Clean the Area:

o Use a scoop or other appropriate tools to collect the absorbed material and any broken

glass. Place these materials into a designated cytotoxic waste container.

o Clean the spill area thoroughly with a detergent solution, followed by a rinse with water.

This cleaning process should be repeated at least twice.

o Decontaminate: Wipe the area with 70% ethanol or another appropriate decontaminating

agent.

» Dispose of Waste: All materials used for cleanup, including contaminated PPE, must be

disposed of as cytotoxic waste in clearly labeled, sealed containers.

e Wash Hands: Thoroughly wash hands with soap and water after the cleanup is complete.

Storage and Stability

Proper storage of 17-AAG is critical to maintain its chemical integrity and biological activity.

3.1. Storage of Solid Compound

Condition Recommendation

Temperature Store at -20°C for long-term storage.
Light Protect from light.

Container Store in a tightly sealed container.
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3.2. Preparation and Storage of Stock Solutions

17-AAG is poorly soluble in water. Dimethyl sulfoxide (DMSO) is the most common solvent for
preparing stock solutions.

Parameter Recommendation

Solvent DMSO

Soluble up to 100 mg/mL, though lower
Concentration concentrations (e.g., 10 mM) are more common

for experimental use.

Aliquot and store at -20°C or -80°C for long-term

Storage Temperature
storage.

Stock solutions in DMSO are generally stable

for up to 3 months when stored at -20°C and
Stability protected from light. Avoid repeated freeze-thaw

cycles. For in vivo studies, freshly prepared

formulations are recommended.

Note: Quantitative stability data for 17-AAG solutions under various conditions (e.g., different
temperatures, pH, and light exposure over time) is not extensively available in the public
domain. It is recommended to prepare fresh dilutions from a frozen stock for each experiment

to ensure consistent results.

Disposal

All waste materials contaminated with 17-AAG, including unused solutions, contaminated
labware (e.g., pipette tips, tubes), and PPE, must be disposed of as hazardous chemical or
cytotoxic waste. Follow all applicable federal, state, and local regulations for hazardous waste
disposal.[1][2][3][4]

o Containers: Use clearly labeled, leak-proof, and puncture-resistant containers for cytotoxic

waste.

e Segregation: Do not mix cytotoxic waste with other waste streams.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://emsllcusa.com/laboratory-waste-disposal-3/
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.stericycle.com/en-us/solutions/regulated-waste-disposal/epa/hazardous-drug-waste
https://www.osha.gov/etools/hospitals/pharmacy/disposal-of-hazardous-drugs
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Collection: Arrange for collection by a licensed hazardous waste disposal service.

Experimental Protocols

5.1. Mechanism of Action: Hsp90 Inhibition

17-AAG competitively binds to the ATP-binding pocket in the N-terminal domain of Hsp90. This
inhibition disrupts the Hsp90 chaperone cycle, leading to the misfolding and subsequent
degradation of Hsp90 client proteins, many of which are oncoproteins. The degradation is
primarily mediated by the ubiquitin-proteasome pathway. A common biomarker for Hsp90
inhibition is the compensatory upregulation of Hsp70.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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AAG)]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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